![molecular formula C18H21N3O3S B2548475 (4-(1H-pyrrol-1-yl)phenyl)(4-(cyclopropylsulfonyl)piperazin-1-yl)methanone CAS No. 1226428-30-3](/img/structure/B2548475.png)
(4-(1H-pyrrol-1-yl)phenyl)(4-(cyclopropylsulfonyl)piperazin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-(1H-pyrrol-1-yl)phenyl)(4-(cyclopropylsulfonyl)piperazin-1-yl)methanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development.
Scientific Research Applications
- The compound’s electrochemical and optical properties have been investigated. A derivative called 4-(4-(1H-pyrrol-1-yl)phenyl)-4H-dithieno[3,2-b:2’,3’-d]pyrrole (DTP-Ph-Pyr) was synthesized, and its corresponding polymer P(DTP-Ph-Pyr) was obtained via electrochemical polymerization. This polymer exhibits reversible electrochromic behavior, transitioning from an orange color in the neutral state to blue in the oxidized state. It boasts a high optical contrast (52.5% at 950 nm) and coloration efficiency (123 cm²/C at 950 nm) .
- Conjugated polymers play a crucial role in solar cells and light-emitting devices. By incorporating this compound into such devices, researchers can explore its potential for enhancing energy conversion efficiency and light emission .
- The compound’s electrochemical properties may make it suitable for use in capacitors, contributing to energy storage applications. Further studies could explore its charge storage capacity and stability .
- Conjugated polymers are employed in biosensors due to their sensitivity to specific analytes. Investigating the interaction of this compound with biomolecules could lead to biosensing applications .
- The compound’s structural features, including the piperazine moiety, suggest potential for drug delivery. Researchers could explore its ability to encapsulate and release therapeutic agents .
- Incorporating this compound into organic electronic devices (e.g., organic field-effect transistors) or flexible electronics (e.g., wearable sensors) could yield interesting results. Its electronic properties may contribute to device performance .
- Researchers could investigate the compound’s suitability for photonic applications, such as waveguides, lasers, or optical switches. Its optical properties may be advantageous in these contexts .
- Considering the presence of the cyclopropanesulfonyl group, this compound might serve as a ligand or catalyst in chemical reactions. Exploring its reactivity and selectivity could reveal novel applications .
Electrochromic Materials
Solar Cells and Light Emitting Devices
Capacitors and Energy Storage
Biosensors and Sensing Applications
Drug Delivery Systems
Organic Electronics and Flexible Electronics
Materials for Photonic Devices
Chemical Catalysts and Catalysis
Mechanism of Action
Target of Action
It is known that pyrrole derivatives, which this compound is a part of, have been studied for their potent anticancer properties . They have been found to interact with several targets such as dihydrofolate reductase, tyrosine kinase, cyclin-dependent kinases, and adenosine receptors .
Mode of Action
Based on the known activities of similar pyrrole derivatives, it can be inferred that this compound may inhibit key enzymes and receptors involved in cell proliferation and survival .
Biochemical Pathways
Given the known targets of similar pyrrole derivatives, it can be inferred that this compound may affect pathways related to cell growth and survival, including those involving dihydrofolate reductase, tyrosine kinase, cyclin-dependent kinases, and adenosine receptors .
Result of Action
Based on the known activities of similar pyrrole derivatives, it can be inferred that this compound may inhibit cell proliferation and induce cell death in cancer cells .
properties
IUPAC Name |
(4-cyclopropylsulfonylpiperazin-1-yl)-(4-pyrrol-1-ylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3S/c22-18(15-3-5-16(6-4-15)19-9-1-2-10-19)20-11-13-21(14-12-20)25(23,24)17-7-8-17/h1-6,9-10,17H,7-8,11-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKQVYFWJPALIHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1S(=O)(=O)N2CCN(CC2)C(=O)C3=CC=C(C=C3)N4C=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(1H-pyrrol-1-yl)phenyl)(4-(cyclopropylsulfonyl)piperazin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.